3-Chloro-5-ethynylpyridine
Cat. No. B1592583
Key on ui cas rn:
329202-22-4
M. Wt: 137.56 g/mol
InChI Key: MZOIQYPOUQWDQZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07365074B2
Procedure details
3-Chloro-5-[(trimethylsilyl)ethynyl]pyridine (1.4 g, 6.7 mmol) was dissolved in methanol (15 ml) and cooled to 0° C., to the resulting solution was added potassium carbonate (93 mg, 0.67 mmol). The ice bath was removed and the reaction mixture was stirred at ambient temperature for 0.5 h at which time thin layer chromatography (TLC) and GC/MS analysis indicated that the reaction was complete. The solvent was removed in vacuo and the residue was dissolved in diethyl ether (50 mL), washed with water (100 mL), brine (100 mL), dried over Na2SO4, filtered, and concentrated in vacuo to afford 3-chloro-5-ethynylpyridine (822 mg, 90% yield) which was pure by GC/MS analysis. MS (EI ionization) 137 (35Cl M+), 139 (37Cl M+). This material was carried on to the next step without further purification.
Yield
90%
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[N:4][CH:5]=[C:6]([C:8]#[C:9][Si](C)(C)C)[CH:7]=1.C(=O)([O-])[O-].[K+].[K+]>CO>[Cl:1][C:2]1[CH:3]=[N:4][CH:5]=[C:6]([C:8]#[CH:9])[CH:7]=1 |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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1.4 g
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Type
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reactant
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Smiles
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ClC=1C=NC=C(C1)C#C[Si](C)(C)C
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Name
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Quantity
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15 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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93 mg
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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Details
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the reaction mixture was stirred at ambient temperature for 0.5 h at which time thin layer chromatography (TLC) and GC/MS analysis
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The ice bath was removed
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was removed in vacuo
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DISSOLUTION
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Type
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DISSOLUTION
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Details
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the residue was dissolved in diethyl ether (50 mL)
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WASH
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Type
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WASH
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Details
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washed with water (100 mL), brine (100 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
0.5 h |
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Name
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Type
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product
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Smiles
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ClC=1C=NC=C(C1)C#C
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 822 mg | |
| YIELD: PERCENTYIELD | 90% | |
| YIELD: CALCULATEDPERCENTYIELD | 89.2% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
